2,4-Dichloro-6,7-dihydro-5H-cyclopenta[b]pyridine hydrochloride

• IUPAC Name: 2,4-dichloro-6,7-dihydro-5H-cyclopenta[b]pyridine;hydrochloride
• InChI: InChI=1S/C8H7Cl2N.ClH/c9-6-4-8(10)11-7-3-1-2-5(6)7;/h4H,1-3H2;1H
• InChI Key: YOXSTBDHGDRLNM-UHFFFAOYSA-N
• Canonical SMILES: C1CC2=C(C1)N=C(C=C2Cl)Cl.Cl
• Molecular Formula: C8H8Cl3N
• DSSTOX Substance ID: DTXSID20718478
• Molecular Weight: 224.5 g/mol
• CAS RN: 1187830-87-0

Description

“2,4-Dichloro-6,7-dihydro-5H-cyclopenta[b]pyridine hydrochloride” is a chemical compound with the CAS Number: 56946-65-7. It is also known as clopyralid and is a selective herbicide used to control broadleaf weeds in crops such as alfalfa, wheat, barley, and grassland.

Physical And Chemical Properties Analysis

The compound has a molecular weight of 188.06. It is stored at temperatures between 2-8°C in an inert atmosphere. The compound is available in either liquid or solid form. It has a high GI absorption, is BBB permeant, and is not a P-gp substrate. It has a lipophilicity Log Po/w (iLOGP) of 2.32.

Scientific Research Applications

Pharmaceutical and Antimicrobial Research

2,4-Dichloro-6,7-dihydro-5H-cyclopenta[b]pyridine hydrochloride is primarily utilized in pharmaceutical research, specifically in the development of bactericides and antimicrobials. Its notable application includes serving as a side-chain in the production of fourth-generation Cefpirome, a cephalosporin antibiotic (Fu Chun, 2007).

Synthetic Applications

This compound is also involved in the synthesis of various agents, including plant protection agents, synthetic resins, antioxidants, and plastics. Efficient synthesis routes like the N-hydroxyphthaldiamide route, acrolein route, and diethyl adipate route have been developed, with the acrolein route showing a yield of up to 87.4%, indicating its potential for broader applications (Zhao Xin-qi, 2007).

Multicomponent Synthesis

A novel approach in the synthesis of 2,4-Dichloro-6,7-dihydro-5H-cyclopenta[b]pyridine derivatives involves multicomponent condensation, using materials like malononitrile, hydrogen sulfide, and alkylating agents. This method offers new possibilities for creating a variety of heterocyclic structures (I. V. Dyachenko et al., 2020).

Crystallographic Studies

Crystallographic research has been conducted on related compounds, revealing their molecular configurations and bond lengths, which are critical for understanding their chemical properties and potential applications in material science (A. Moustafa, A. S. Girgis, 2007).

New Synthesis Routes

Research has led to the development of new, more efficient synthesis routes for this compound. These methods utilize readily available materials such as cyclopentanone and benzylamine, aiming to improve yield and purity, which is crucial for industrial-scale production (J. Zhou et al., 2013).

Exploration of Tricyclic Heterocycles

Studies on tricyclic heterocycles based on this compound have been conducted, using single-crystal X-ray diffraction. These studies provide valuable insights into the structure of these complex molecules, which can have implications for pharmaceutical and material science applications (O. Mazina et al., 2005).

Safety and Hazards

The compound has a GHS07 signal word of “Warning” and hazard statements H302-H315-H319-H335. The precautionary statements are P261-P305+P351+P338.